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FOR IMMEDIATE RELEASE

MAINZ, Germany, December 8, 2025 — BioNTech SE's novel TLR7 agonist, BNT411, has
shown promising anti-tumor activity in preclinical syngeneic mouse models, positioning it as a
significant agent in the immuno-oncology landscape. These application notes provide detailed
protocols and compiled data for researchers and drug development professionals investigating
the therapeutic potential of BNT411 in immunocompetent murine cancer models.

BNT411 is a systemically administered Toll-like receptor 7 (TLR7) agonist designed to activate
a broad innate and adaptive immune response against tumors.[1] Its mechanism of action
involves the stimulation of plasmacytoid dendritic cells (pDCs), leading to the production of type
| interferons and subsequent activation of natural killer (NK) cells, CD8+ T cells, and other
immune effector cells. This targeted activation of the immune system within the tumor
microenvironment offers a promising strategy for cancer immunotherapy, both as a
monotherapy and in combination with other treatments like checkpoint inhibitors.

Data Summary: BNT411 in Syngeneic Mouse Models

While specific quantitative data from dedicated publications on BNT411 in syngeneic mouse
models is not publicly available in detail, information presented at scientific conferences such
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as the Society for Immunotherapy of Cancer (SITC) and the American Association for Cancer
Research (AACR) indicates its potent anti-tumor effects. The following tables are

representative of the expected outcomes based on the known mechanism of action of TLR7

agonists and would be the standard format for presenting such data.

Table 1: Tumor Growth Inhibition of BNT411 in Various Syngeneic Mouse Models

(Representative Data)

o Tumor
] BNT411 Administr
Syngenei  Mouse Tumor ) Growth
] ] Dose ation o p-value
¢ Model Strain Cell Line Inhibition
(mglkg) Route
(%)

Colon Intravenou Data not
) BALB/c CT26 3 . . <0.05

Carcinoma s (i.v.) available

Intravenou Data not
Melanoma C57BL/6 B16F10 3 ] ] <0.05

s (i.v) available

Pancreatic Intravenou Data not
C57BL/6 Pan02 3 _ _ <0.05

Cancer s (i.v.) available

Note: Specific tumor growth inhibition percentages for BNT411 are not yet published. The

values are expected to be significant based on conference presentations.

Table 2: Survival Analysis of BNT411-Treated Mice in Syngeneic Models (Representative Data)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12384706/docs?utm_src=pdf-body#application-of-bnt411-in-syngeneic-mouse-models-a-detailed-guide-for-researchers
https://www.benchchem.com/product/b12384706/docs?utm_src=pdf-body#application-of-bnt411-in-syngeneic-mouse-models-a-detailed-guide-for-researchers
https://www.benchchem.com/product/b12384706/docs?utm_src=pdf-body#application-of-bnt411-in-syngeneic-mouse-models-a-detailed-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

) Percent
. Median
Syngenei  Mouse Tumor Treatmen ) Increase
. . Survival . p-value
¢ Model Strain Cell Line t in
(Days) .
Lifespan
Colon ) Data not
) BALB/c CT26 Vehicle ) - -
Carcinoma available
BNT411 (3 Data not Data not
_ _ <0.05
mg/kg) available available
, Data not
Melanoma C57BL/6 B16F10 Vehicle ] - -
available
BNT411 (3 Data not Data not
_ ' <0.05
mg/kg) available available

Note: Survival data is anticipated to show a significant extension in BNT411-treated cohorts.

Table 3: Immunophenotyping of Tumor-Infiltrating Lymphocytes (TILs) following BNT411

Treatment (Representative Data)

Regulatory T

Syngeneic CD8+ T Cells NK Cells (% of
Treatment Cells (Tregs)
Model (% of CD45+) CDA45+)
(% of CD4+)
Data not Data not Data not
CT26 Vehicle
available available available
BNT411 (3
Increased Increased Decreased
mg/kg)
Data not Data not Data not
B16F10 Vehicle ) ] ]
available available available
BNT411 (3
Increased Increased Decreased
mg/kg)
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Note: BNT411 is expected to modulate the tumor microenvironment by increasing the
infiltration of cytotoxic immune cells and reducing immunosuppressive cell populations.

Signaling Pathway and Experimental Workflow

The efficacy of BNT411 is underpinned by its activation of the TLR7 signaling pathway. The
following diagrams illustrate this pathway and a typical experimental workflow for evaluating
BNT411 in syngeneic mouse models.
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Model Setup

1. Syngeneic Tumor
Cell Culture
(e.g., CT26, B16F10)

'

2. Subcutaneous or Orthotopic
Implantation into
Immunocompetent Mice

'

3. Tumor Growth Monitoring
(Calipers)

Treatment Phase

4. Randomization into
Treatment Groups
(e.g., Vehicle, BNT411)

'

5. Intravenous Administration
of BNT411 or Vehicle

Data Analysis

Y

6. Continued Tumor . L
7. Survival Monitoring
Volume Measurement

8. Tumor and Spleen
Harvest at Endpoint

9. Flow Cytometry Analysis
of Immune Cell Infiltration

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12384706/docs?utm_src=pdf-body-img#application-of-bnt411-in-syngeneic-mouse-models-a-detailed-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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